Cas no 1085-42-3 (benzyl(1-phenylpropan-2-yl)amine)

benzyl(1-phenylpropan-2-yl)amine structure
1085-42-3 structure
Product Name:benzyl(1-phenylpropan-2-yl)amine
CAS No:1085-42-3
MF:C16H19N
MW:225.328764200211
MDL:MFCD00869419
CID:168865
PubChem ID:102554
Update Time:2025-07-31

benzyl(1-phenylpropan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, a-methyl-N-(phenylmethyl)-
    • 1-Phenyl-2-benzylamino-propan
    • norbenzphetamine
    • 1-Phenyl-2-benzylamino-propan [German]
    • 1-Phenyl-2-benzylaminopropane
    • N-benzyl-1-phenylpropan-2-amine
    • Phenethylamine, N-benzyl-alpha-methyl-
    • benzyl(1-phenylpropan-2-yl)amine
    • N-benzyl-1-phenyl-propan-2-amine
    • 57378-23-1
    • 1-Phenyl-2-(benzylamino)propane
    • NS00115989
    • 1085-42-3
    • DTXSID40910755
    • Q27895620
    • PD127716
    • SCHEMBL2451256
    • Phenethylamine, N-benzyl-.alpha.-methyl-
    • N-Benzyl-amphetamin
    • BAA08542
    • Desmethylbenzphetamine
    • N-BENZYL-.ALPHA.-METHYLPHENETHYLAMINE
    • AKOS005393630
    • 2-benzsnethanamine, N-benzyl-1-methyl-
    • N-Benzylamphetamine
    • EN300-306260
    • 1-PHENYL-2-((PHENYLMETHYL)AMINO)PROPANE
    • UNII-1OV1CK7BED
    • A1-05498
    • 1OV1CK7BED
    • Benzeneethanamine, alpha-methyl-N-(phenylmethyl)-, (+-)-
    • Benzeneethanamine, .alpha.-methyl-N-(phenylmethyl)-
    • N-Benzyl-1-phenyl-2-propanamine #
    • 1-(2-benzylphenyl)propan-2-amine
    • DS-016001
    • STK088687
    • MDL: MFCD00869419
    • Inchi: 1S/C16H19N/c1-14(12-15-8-4-2-5-9-15)17-13-16-10-6-3-7-11-16/h2-11,14,17H,12-13H2,1H3
    • InChI Key: JLCDKDGHTWGGQM-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC=CC=1)C(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 225.15187
  • Monoisotopic Mass: 225.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 339.0±11.0 °C at 760 mmHg
  • Flash Point: 157.4±11.4 °C
  • Refractive Index: 1.573
  • PSA: 12.03
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

benzyl(1-phenylpropan-2-yl)amine Security Information

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